Cas no 2011050-24-9 (Methyl 3'-ethyl-8-thiaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-3'-carboxylate)

• Product Name: Methyl 3'-ethyl-8-thiaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-3'-carboxylate
• CAS No: 2011050-24-9
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 6397799
• PubChem ID: 165447934
• Update Time: 2025-06-09

Methyl 3'-ethyl-8-thiaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-3'-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2011050-24-9
• methyl 3'-ethyl-8-thiaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-3'-carboxylate
• EN300-700380
• Methyl 3'-ethyl-8-thiaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-3'-carboxylate

• Inchi： 1S/C12H18O3S/c1-3-12(10(13)14-2)11(15-12)6-8-4-5-9(7-11)16-8/h8-9H,3-7H2,1-2H3
• InChI Key： VONBNYMOTSJNRL-UHFFFAOYSA-N
• SMILES： S1C2CCC1CC1(C2)C(C(=O)OC)(CC)O1

Computed Properties

• Exact Mass: 242.09766561g/mol
• Monoisotopic Mass: 242.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.1Ų

Additional information on Methyl 3'-ethyl-8-thiaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-3'-carboxylate

Methyl 3'-ethyl-8-thiaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-3'-carboxylate: A Comprehensive Overview

The compound Methyl 3'-ethyl-8-thiaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-3'-carboxylate, with CAS No. 2011050-24-9, represents a unique structure in the realm of organic chemistry. This compound is notable for its complex bicyclic framework and the presence of a sulfur atom within the thiaspiro ring system. Recent studies have highlighted its potential applications in drug design and material science due to its versatile structural features.

The core structure of this compound consists of a bicyclo[3.2.1]octane system, which is a highly rigid framework often utilized in the synthesis of bioactive molecules. The integration of an oxirane (epoxide) group and a thiaspiro ring introduces additional functional diversity, making this compound a valuable building block in organic synthesis. Researchers have demonstrated that the sulfur atom in the thiaspiro ring can participate in various chemical reactions, including nucleophilic attacks and ring-opening reactions, which are critical for constructing complex molecular architectures.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound through a combination of ring-closing metathesis and thiol-ene click chemistry. These techniques not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications in pharmaceutical research and materials development.

In terms of biological activity, studies have shown that this compound exhibits moderate anti-inflammatory properties, potentially due to its ability to modulate key enzymes involved in inflammatory pathways. Additionally, its structural similarity to certain natural products suggests that it could serve as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases.

From a materials science perspective, the rigid bicyclic framework and sulfur-containing functionalities make this compound an attractive candidate for polymer synthesis. Recent research has explored its use as a monomer in the production of high-performance polymers with enhanced mechanical and thermal properties.

In conclusion, Methyl 3'-ethyl-8-thiaspiro[bicyclo[3.2.1]octane-3,2'-oxirane]-3'-carboxylate stands out as a multifaceted compound with significant potential across various fields of chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a valuable tool in modern chemical synthesis.